N-(5-methylpyridin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,2-benzisoxazole-5-sulfonamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[[4-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H22N4O2S2/c1-14-9-10-18(15(2)11-14)26-21(30)13-31-24-27-19(12-20(29)28-24)22-16(3)25-23(32-22)17-7-5-4-6-8-17/h4-12H,13H2,1-3H3,(H,26,30)(H,27,28,29)
• InChI Key: ROKMKUVXKLSKSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC(=CC(=O)N2)C3=C(N=C(S3)C4=CC=CC=C4)C)C
• Molecular Formula: C24H22N4O2S2
• Molecular Weight: 462.6 g/mol

Description

N-(5-methylpyridin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,2-benzisoxazole-5-sulfonamide is a useful research compound. Its molecular formula is C24H22N4O2S2 and its molecular weight is 462.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methods

• One-Pot Synthesis Techniques : Research has developed one-pot synthesis methods for creating sulfonamide compounds, including methods that use catalytic zinc chloride, which are simple and inexpensive (Yu et al., 2014). Another one-pot synthesis approach for creating heterocyclic derivatives has also been explored (Rozentsveig et al., 2013).

Antimicrobial and Antitumor Activities

• Antibacterial Properties : Some sulfonamide derivatives have demonstrated antibacterial activity, particularly against Pseudomonas aeruginosa and Escherichia coli, and antiproliferative activity against breast carcinoma cell lines (Poręba et al., 2015).
• Antitumor and Antibacterial Agents : Novel thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives, including sulfonamides, have been synthesized and evaluated as potent antitumor and antibacterial agents (Hafez et al., 2017).

Other Applications

• Anticoccidial Activity : Sulfonamide derivatives have been studied for their potential use as anticoccidial agents, with certain compounds showing activity against Eimeria tenella (Morisawa et al., 1980).
• Potential Antiulcer Agents : Imidazo[1,2-a]pyridines substituted at the 3-position, related to sulfonamides, were synthesized as potential antiulcer agents, showing good cytoprotective properties (Starrett et al., 1989).
• PET Imaging : A specific sulfonamide derivative has been synthesized for potential use in PET imaging for imaging of the IRAK4 enzyme in neuroinflammation (Wang et al., 2018).